Cas no 2229525-89-5 (2-methyl-3-5-(4-methylphenyl)furan-2-ylpropanoic acid)

• Product Name: 2-methyl-3-5-(4-methylphenyl)furan-2-ylpropanoic acid
• CAS No: 2229525-89-5
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 6602643
• PubChem ID: 165839413
• Update Time: 2025-10-17

2-methyl-3-5-(4-methylphenyl)furan-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-5-(4-methylphenyl)furan-2-ylpropanoic acid
• EN300-1726916
• 2-methyl-3-[5-(4-methylphenyl)furan-2-yl]propanoic acid
• 2229525-89-5

• Inchi： 1S/C15H16O3/c1-10-3-5-12(6-4-10)14-8-7-13(18-14)9-11(2)15(16)17/h3-8,11H,9H2,1-2H3,(H,16,17)
• InChI Key： UZYDYLVUFZOIBJ-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1CC(C(=O)O)C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 244.109944368g/mol
• Monoisotopic Mass: 244.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-methyl-3-5-(4-methylphenyl)furan-2-ylpropanoic acid

Introduction to 2-Methyl-3-5-(4-Methylphenyl)furan-2-ylpropanoic Acid (CAS No. 2229525-89-5)

2-Methyl-3-5-(4-methylphenyl)furan-2-ylpropanoic acid (CAS No. 2229525-89-5) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of furan derivatives, which are known for their diverse biological properties, including anti-inflammatory, antioxidant, and anticancer activities.

The molecular structure of 2-methyl-3-5-(4-methylphenyl)furan-2-ylpropanoic acid is characterized by a furan ring substituted with a 4-methylphenyl group and a propanoic acid moiety. The presence of these functional groups imparts specific chemical and physical properties to the compound, making it a valuable candidate for various applications in pharmaceutical and chemical research.

Recent studies have highlighted the potential of 2-methyl-3-5-(4-methylphenyl)furan-2-ylpropanoic acid in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 2-methyl-3-5-(4-methylphenyl)furan-2-ylpropanoic acid could be a promising lead compound for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 2-methyl-3-5-(4-methylphenyl)furan-2-ylpropanoic acid has also shown promising antioxidant activity. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively scavenges free radicals and protects cells from oxidative stress. These findings are particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a crucial role in disease progression.

The pharmacokinetic properties of 2-methyl-3-5-(4-methylphenyl)furan-2-ylpropanoic acid have also been investigated. A preclinical study published in the European Journal of Pharmaceutical Sciences reported that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The study found that 2-methyl-3-5-(4-methylphenyl)furan-2-ylpropanoic acid is well-absorbed orally and has a moderate half-life, making it suitable for oral administration in therapeutic applications.

In terms of safety, preliminary toxicological studies have indicated that 2-methyl-3-5-(4-methylphenyl)furan-2-ylpropanoic acid is generally well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term safety profile and potential side effects.

The synthetic route for preparing 2-methyl-3-5-(4-methylphenyl)furan-2-ylpropanoic acid has been optimized by several research groups. One commonly used method involves the condensation of 4-methylaniline with malonic acid followed by cyclization to form the furan ring. This synthetic approach is efficient and scalable, making it suitable for large-scale production in industrial settings.

In conclusion, 2-methyl-3-5-(4-methylphenyl)furan-2-ylpropanoic acid (CAS No. 2229525-89-5) is a promising compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique structural features, coupled with its anti-inflammatory and antioxidant properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research is expected to uncover additional biological activities and optimize its pharmacological profile for clinical use.